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Compound of Interest

Compound Name: 2,5-Dimethylhexane

Cat. No.: B165582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Wurtz reaction for the synthesis of

the symmetrical alkane, 2,5-dimethylhexane. The document details the underlying reaction

mechanism, provides a representative experimental protocol, and presents key quantitative

and spectroscopic data.

Introduction to the Wurtz Reaction
The Wurtz reaction, named after Charles Adolphe Wurtz, is a coupling reaction in organic

chemistry that involves the treatment of two alkyl halides with sodium metal to form a new

carbon-carbon bond, resulting in a higher alkane.[1] The reaction is typically conducted in an

anhydrous ether solvent, such as diethyl ether or tetrahydrofuran, to prevent the highly reactive

sodium from reacting with moisture.[2] For the synthesis of symmetrical alkanes, the Wurtz

reaction can be an effective method. The synthesis of 2,5-dimethylhexane is a classic

example of a Wurtz coupling, where two molecules of an isobutyl halide are joined.

Reaction Mechanism
The mechanism of the Wurtz reaction is generally understood to proceed through one of two

primary pathways: a free-radical mechanism or an organometallic (carbanion) mechanism.

Free-Radical Pathway: In this mechanism, a single electron is transferred from a sodium atom

to the alkyl halide, leading to the formation of an alkyl radical and a sodium halide.[3] Two of
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these alkyl radicals then dimerize to form the final alkane product.

Organometallic Pathway: This pathway involves the formation of an organosodium

intermediate. An alkyl halide reacts with two atoms of sodium, forming an alkylsodium

compound and a sodium halide. This highly nucleophilic organosodium reagent then attacks a

second molecule of the alkyl halide in an SN2-type reaction to form the carbon-carbon bond of

the alkane.[3]

It is widely believed that both mechanisms can operate simultaneously, with the predominant

pathway being influenced by the reaction conditions and the structure of the alkyl halide.

Synthesis of 2,5-Dimethylhexane
The synthesis of 2,5-dimethylhexane via the Wurtz reaction is achieved by the coupling of two

isobutyl radicals, which are generated from an isobutyl halide, such as 1-bromo-2-

methylpropane or isobutyl chloride, in the presence of sodium metal.[3][4][5]

Overall Reaction:

2 (CH₃)₂CHCH₂-Br + 2 Na → (CH₃)₂CHCH₂CH₂CH(CH₃)₂ + 2 NaBr (1-Bromo-2-

methylpropane)(2,5-Dimethylhexane)

Data Presentation
Reactant and Product Properties

Compound IUPAC Name
Molecular
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Starting Material
1-Bromo-2-

methylpropane
C₄H₉Br 137.02 91-93

Product
2,5-

Dimethylhexane
C₈H₁₈ 114.23 109

Spectroscopic Data for 2,5-Dimethylhexane
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Spectroscopic Technique Key Data

¹H NMR
δ ~0.86 (d, 12H, 4 x CH₃), δ ~1.15 (m, 4H, 2 x

CH₂), δ ~1.5 (m, 2H, 2 x CH)

¹³C NMR δ ~22.5 (CH₃), δ ~28.5 (CH), δ ~39.0 (CH₂)

Mass Spectrometry (MS) Key fragments (m/z): 114 (M+), 99, 71, 57, 43

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,5-dimethylhexane via

the Wurtz reaction is not readily available in the surveyed literature, a general procedure can

be outlined based on established methods for similar Wurtz couplings. The following is a

representative protocol.

Materials:

1-Bromo-2-methylpropane (isobutyl bromide)

Sodium metal, cut into small pieces

Anhydrous diethyl ether

Methanol (for quenching)

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle with a magnetic stirrer
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Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer is assembled. The apparatus is flushed with a dry,

inert gas (e.g., nitrogen or argon).

Addition of Sodium: Small, clean pieces of sodium metal are added to the flask containing

anhydrous diethyl ether.

Initiation: The mixture is gently heated to initiate the reaction, often observed by the

formation of a cloudy solution.

Addition of Alkyl Halide: A solution of 1-bromo-2-methylpropane in anhydrous diethyl ether is

added dropwise from the dropping funnel to the stirred suspension of sodium at a rate that

maintains a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is refluxed for

several hours to ensure complete reaction.

Quenching: The reaction flask is cooled in an ice bath, and unreacted sodium is cautiously

quenched by the slow, dropwise addition of methanol until the effervescence ceases.

Work-up: Water is carefully added to the mixture. The ethereal layer is separated using a

separatory funnel, washed with water and then with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the diethyl ether is removed by distillation.

Purification: The crude 2,5-dimethylhexane is purified by fractional distillation.

Note on Yield: The Wurtz reaction is often associated with the formation of side products,

primarily from elimination and disproportionation reactions of the radical or organometallic

intermediates. Therefore, the yield of the desired coupled product can be variable and is often
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moderate. For primary alkyl halides, such as isobutyl bromide, coupling is generally more

favorable than for secondary or tertiary halides.

Visualizations
Wurtz Reaction Mechanism Pathways

Free Radical Pathway

Organometallic Pathway

2 (CH₃)₂CHCH₂-Br
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Click to download full resolution via product page

Caption: Proposed mechanisms for the Wurtz reaction.

Experimental Workflow for 2,5-Dimethylhexane
Synthesis
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Caption: Generalized workflow for the Wurtz synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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